O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride

• IUPAC Name: N-[[4-(2,3-dimethylphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C27H29N7O5S3/c1-18-4-3-5-22(19(18)2)34-23(31-32-27(34)41-17-24(35)30-26-28-10-15-40-26)16-29-25(36)20-6-8-21(9-7-20)42(37,38)33-11-13-39-14-12-33/h3-10,15H,11-14,16-17H2,1-2H3,(H,29,36)(H,28,30,35)
• InChI Key: ONVOCRWPDCGQLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)C
• Molecular Formula: C27H29N7O5S3
• DSSTOX Substance ID: DTXSID40410543
• Molecular Weight: 627.8 g/mol
• CAS RN: 6261-77-4

Description

O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride (O-EPMH) is an important chemical reagent used in various scientific research applications. It is a derivative of hydroxylamine and is known to be a highly reactive and versatile reagent. O-EPMH is used to synthesize a variety of compounds and has been the subject of numerous scientific studies.

Scientific Research Applications

O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is an important reagent used in various scientific research applications. It is used in the synthesis of various compounds such as peptides, amino acids, and nucleotides. O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is also used in the synthesis of heterocyclic compounds and in the preparation of chiral compounds. Additionally, O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is used in the synthesis of polymers and in the preparation of dyes and pigments.

Mechanism of Action

O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is a highly reactive reagent that can be used to synthesize a variety of compounds. The mechanism of action of O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride involves the formation of a reactive intermediate, which can then react with other molecules to form desired products. The reactive intermediate is formed by the cleavage of the C-O bond of the O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride molecule, which is then followed by nucleophilic substitution. The resulting products are then purified by recrystallization from a suitable solvent.
Biochemical and Physiological Effects
O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is a highly reactive reagent and thus has the potential to cause adverse biochemical and physiological effects if not handled correctly. O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is known to be toxic and can cause skin, eye, and respiratory irritation if it comes into contact with the skin. It is also known to be a mutagen and may cause genetic damage if it is ingested or inhaled. Therefore, it is important to handle O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride with extreme caution and to use proper safety equipment when handling the reagent.

Advantages and Limitations for Lab Experiments

The use of O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride in laboratory experiments has several advantages. O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is a highly reactive reagent, which makes it an ideal choice for synthesizing a variety of compounds. Additionally, it is relatively inexpensive and readily available. However, there are also some limitations to using O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride in laboratory experiments. O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is a highly toxic reagent and must be handled with extreme caution. Additionally, it is known to be a mutagen and may cause genetic damage if it is not handled properly.

Future Directions

There are numerous potential future directions for the use of O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride in scientific research. O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride could be used to synthesize a variety of compounds, such as peptides, amino acids, and nucleotides. Additionally, O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride could be used in the synthesis of heterocyclic compounds, in the preparation of chiral compounds, and in the synthesis of polymers. Additionally, O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride could be used in the preparation of dyes and pigments. Finally, O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride could be used in the development of new drugs and in the study of drug metabolism and pharmacokinetics.

Synthesis Methods

The synthesis of O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride involves the reaction between hydroxylamine and 4-ethoxyphenylmethyl bromide. The reaction is carried out in an aqueous medium with a base such as sodium hydroxide or potassium hydroxide. The reaction is typically conducted at room temperature and is complete within minutes. After the reaction is complete, the O-[(4-ethoxyphenyl)methyl]hydroxylamine hydrochloride is purified by recrystallization from a suitable solvent.